Cas no 41295-57-2 (4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one)

4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one structure
41295-57-2 structure
Product Name:4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
CAS No:41295-57-2
MF:C12H11ClO2
MW:222.667542695999
CID:335057
PubChem ID:907361
Update Time:2025-09-18

4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-(chloromethyl)-7,8-dimethyl-
    • 4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
    • 4-(chloromethyl)-7,8-dimethylchromen-2-one
    • 4-CHLOROMETHYL-7,8-DIMETHYL-CHROMEN-2-ONE
    • 4-chloromethyl-7,8-dimethyl-2H-1-benzopyran-2-one
    • AC1LIN32
    • AC1Q2N2Y
    • AC1Q3TYV
    • CTK4I4649
    • DTXSID70358646
    • VS-09622
    • BDBM50139133
    • Z56911919
    • SR-01000042865
    • AKOS000267861
    • EN300-05772
    • CHEMBL3759178
    • 41295-57-2
    • 4-chloromethyl-7,8-dimethylchromen-2-on
    • SR-01000042865-1
    • F3055-0053
    • 4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
    • MDL: MFCD03848129
    • Inchi: 1S/C12H11ClO2/c1-7-3-4-10-9(6-13)5-11(14)15-12(10)8(7)2/h3-5H,6H2,1-2H3
    • InChI Key: IVPYSAYHCFQONM-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(=O)OC2C(C)=C(C)C=CC=21

Computed Properties

  • Exact Mass: 222.04483
  • Monoisotopic Mass: 222.044757
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.236
  • Boiling Point: 364.5°Cat760mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.568
  • PSA: 26.3

4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C650473-50mg
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2
50mg
$ 50.00 2022-06-06
TRC
C650473-100mg
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2
100mg
$ 95.00 2022-06-06
TRC
C650473-500mg
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2
500mg
$ 320.00 2022-06-06
Chemenu
CM286288-250mg
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 97%
250mg
$*** 2023-03-30
Chemenu
CM286288-500mg
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 97%
500mg
$*** 2023-03-30
Chemenu
CM286288-1g
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 97%
1g
$*** 2023-03-30
Enamine
EN300-05772-0.05g
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 95.0%
0.05g
$37.0 2025-03-21
Enamine
EN300-05772-0.1g
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 95.0%
0.1g
$56.0 2025-03-21
Enamine
EN300-05772-0.25g
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 95.0%
0.25g
$79.0 2025-03-21
Enamine
EN300-05772-0.5g
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
41295-57-2 95.0%
0.5g
$125.0 2025-03-21
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